Cas no 29765-40-0 (1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid)

• Product Name: 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• CAS No: 29765-40-0
• MF: C₁₂H₁₄O₂
• MW: 190.24
• CID: 5301977
• Update Time: 2026-03-10

1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-METHYLPHENYL)METHYL]-CYCLOPROPANECARBOXYLIC ACID
• 1-[(2-Methylphenyl)methyl]cyclopropane-1-carboxylic acid
• 1-(2-METHYLBENZYL)CYCLOPROPANECARBOXYLIC ACID
• 1-(2-Methylbenzyl)cyclopropane-1-carboxylic acid
• 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14O2/c1-9-4-2-3-5-10(9)8-12(6-7-12)11(13)14/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key： AIKRTHLZCJHDIM-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2C)(C(O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid

Research Brief on 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid (CAS: 29765-40-0): Recent Advances and Applications

1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid (CAS: 29765-40-0) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid and its derivatives. The study demonstrated that the cyclopropane ring and the carboxylic acid moiety are critical for binding to specific enzymatic targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory pathways. The compound exhibited moderate inhibitory activity against COX-2, suggesting its potential as a scaffold for designing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity.

Another notable advancement was reported in a 2024 ACS Chemical Biology paper, where the compound was utilized as a building block for the synthesis of small-molecule inhibitors targeting the Wnt/β-catenin signaling pathway. Dysregulation of this pathway is associated with various cancers, including colorectal and hepatocellular carcinoma. The study revealed that derivatives of 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid could effectively disrupt protein-protein interactions within the pathway, leading to reduced tumor growth in preclinical models.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid to enhance yield and purity. A 2023 Organic Process Research & Development article detailed a novel catalytic method using palladium-based catalysts, which significantly improved the efficiency of the cyclopropanation step. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications.

In addition to its therapeutic potential, 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid has also been investigated for its role in agrochemical research. A 2024 study in Pest Management Science highlighted its utility as a precursor for developing environmentally friendly pesticides with reduced toxicity to non-target organisms. The compound's stability and biodegradability make it an attractive candidate for sustainable agricultural practices.

In conclusion, recent research on 1-[(2-methylphenyl)methyl]cyclopropane-1-carboxylic acid (CAS: 29765-40-0) underscores its versatility and promise in multiple domains, including drug discovery, chemical synthesis, and agrochemistry. Ongoing studies are expected to uncover further applications and optimize its properties for commercial and industrial use. Researchers are encouraged to explore its derivatives and mechanisms of action to unlock its full potential in addressing unmet medical and environmental challenges.